Cas no 1251549-98-0 (N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide)

• Product Name: N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide
• CAS No: 1251549-98-0
• MF: C₂₃H₂₄FN₅O₃
• MW: 437.466768264771
• CID: 5917273
• PubChem ID: 49665341
• Update Time: 2025-05-30

N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[1-(3-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]-2-(3-methoxyphenyl)acetamide
• N-(1-(1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(3-methoxyphenyl)acetamide
• 1251549-98-0
• F3406-7709
• N-{1-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-(3-methoxyphenyl)acetamide
• AKOS024485423
• N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C23H24FN5O3/c1-32-20-7-2-4-16(12-20)13-22(30)25-18-8-10-28(11-9-18)23(31)21-15-29(27-26-21)19-6-3-5-17(24)14-19/h2-7,12,14-15,18H,8-11,13H2,1H3,(H,25,30)
• InChI Key： KWLAIMBXAYQATA-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=CC(F)=C3)N=N2)=O)CC1)(=O)CC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 437.18631781g/mol
• Monoisotopic Mass: 437.18631781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.4Ų

Additional information on N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide

Comprehensive Overview of N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide (CAS No. 1251549-98-0)

The compound N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide, identified by its CAS No. 1251549-98-0, represents a sophisticated small molecule with significant potential in pharmaceutical research and development. This molecule features a unique structural framework combining a 1,2,3-triazole core, a piperidine ring, and a methoxyphenyl acetamide moiety. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds, particularly in the fields of central nervous system (CNS) disorders and inflammation modulation.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds like 1251549-98-0, owing to their enhanced metabolic stability and bioavailability. The presence of a 3-fluorophenyl group in this compound suggests potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. Additionally, the 1,2,3-triazole linkage, often associated with click chemistry, underscores its utility in bioconjugation and targeted drug delivery systems—areas gaining traction in precision medicine.

From a synthetic perspective, N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide exemplifies modern heterocyclic chemistry techniques. Its piperidine-4-yl scaffold is frequently employed in CNS-targeting drugs, while the methoxyphenyl acetamide tail may contribute to lipophilicity and blood-brain barrier (BBB) penetration. These attributes align with current searches for "BBB-permeable drugs" and "neuroprotective agents", reflecting its relevance in addressing neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of drug repurposing—a trending strategy to accelerate therapeutic development—this compound’s multifunctional structure could be explored for off-label applications. For instance, its potential anti-inflammatory properties, inferred from the methoxyphenyl group, might be valuable in autoimmune disease research. Such hypotheses resonate with frequent queries like "new anti-inflammatory small molecules" and "GPCR modulators for immune therapy".

Furthermore, the CAS No. 1251549-98-0 has garnered attention in computational drug design circles. Molecular docking studies could leverage its triazole-piperidine hybrid to predict binding affinities for serotonin receptors or kinase enzymes, topics frequently searched in AI-driven drug discovery platforms. This aligns with the growing demand for "in silico screening tools" and "fragment-based drug design" methodologies.

Quality control and analytical profiling of 1251549-98-0 are critical for its application. Techniques like HPLC-MS and NMR spectroscopy ensure purity, a concern echoed in searches for "small molecule characterization". The compound’s fluorine atom also makes it amenable to 19F-NMR, a niche but emerging analytical tool discussed in pharmaceutical forums.

In summary, N-{1-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-2-(3-methoxyphenyl)acetamide (CAS No. 1251549-98-0) embodies a convergence of structural ingenuity and therapeutic potential. Its relevance to CNS disorders, inflammation, and computational drug discovery positions it as a compelling candidate for future research, addressing both scientific curiosity and unmet medical needs.